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Compound of Interest

Compound Name: IPI-3063

Cat. No.: B608120 Get Quote

Technical Support Center: IPI-3063
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the long-term stability, handling, and use of IPI-3063, a potent

and selective p110δ inhibitor.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for IPI-3063 in DMSO?

A1: Based on information from various suppliers, the recommended long-term storage for IPI-
3063 in DMSO is at -20°C for short to medium-term storage and -80°C for longer-term storage.

To minimize degradation, it is crucial to aliquot the stock solution into single-use volumes to

avoid repeated freeze-thaw cycles.

Q2: How long can I expect a stock solution of IPI-3063 in DMSO to be stable at -20°C?

A2: The stability of IPI-3063 in DMSO at -20°C can vary. Some suppliers suggest a stability of

up to one month, while others indicate it may be stable for several months.[1][2][3] For

experiments sensitive to the precise concentration of the inhibitor, it is advisable to use a

freshly prepared stock solution or one that has been stored for no longer than one month. For

extended storage, -80°C is recommended.

Q3: What is the recommended solvent for IPI-3063?
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A3: IPI-3063 is soluble in DMSO.[2][4] For cell culture experiments, the final concentration of

DMSO should be kept low (typically below 0.1% to 0.5%) to prevent cellular toxicity.[3][5]

Q4: Can I store my IPI-3063 stock solution at 4°C?

A4: Short-term storage at 4°C (days to weeks) is mentioned by some suppliers.[2][6] However,

for any storage beyond a few days, freezing at -20°C or -80°C is the recommended practice to

ensure compound integrity.

Q5: What is the mechanism of action of IPI-3063?

A5: IPI-3063 is a potent and selective inhibitor of the p110δ catalytic subunit of

phosphoinositide 3-kinase (PI3K).[5][7][8][9] The p110δ isoform is primarily expressed in

hematopoietic cells and plays a critical role in B-cell development, survival, and activation.[5]

[10] By inhibiting p110δ, IPI-3063 suppresses downstream signaling pathways, such as the

activation of Akt, which are crucial for B-cell proliferation and survival.[2][5]

Stability Data Summary
The following table summarizes the recommended storage conditions and stability information

for IPI-3063 in DMSO from various suppliers.

Storage Temperature Duration of Stability Source

-80°C Up to 1 year Selleck Chemicals[1]

-80°C 6 months DC Chemicals[6]

-20°C Up to 1 month Selleck Chemicals[1]

-20°C Long term (months) MedKoo Biosciences[2]

4°C 2 weeks DC Chemicals[6]

4°C Short term (days to weeks) MedKoo Biosciences[2]

Experimental Protocols
Protocol for Preparation of IPI-3063 Stock and Working Solutions
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Materials:

IPI-3063 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Appropriate personal protective equipment (PPE)

Procedure for Preparing a 10 mM Stock Solution:

Calculate the required mass of IPI-3063: The molecular weight of IPI-3063 is 455.52 g/mol .

To prepare a 10 mM stock solution, use the following formula: Mass (mg) = 10 mmol/L *

0.001 L * 455.52 g/mol * 1000 mg/g = 4.5552 mg for 1 mL of DMSO.

Weigh the IPI-3063 powder: Carefully weigh the calculated amount of IPI-3063 powder in a

sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the IPI-3063 powder.

Dissolve the compound: Vortex the solution until the IPI-3063 is completely dissolved. Gentle

warming to 37°C may aid in dissolution if precipitation is observed.[9]

Aliquot for storage: To prevent repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.

Store the stock solution: Store the aliquots at -20°C for short-term use (up to 1 month) or at

-80°C for long-term storage.

Procedure for Preparing Working Solutions:
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Thaw a stock solution aliquot: Thaw a single aliquot of the IPI-3063 stock solution at room

temperature.

Dilute to the final concentration: Dilute the stock solution in your cell culture medium or

experimental buffer to the desired final concentration immediately before use.

Ensure proper mixing: Gently mix the working solution to ensure homogeneity.

Control for DMSO concentration: Ensure the final concentration of DMSO in your experiment

is below cytotoxic levels (typically <0.1%). Prepare a vehicle control with the same final

concentration of DMSO.

Troubleshooting Guide
Q: I observed precipitation in my IPI-3063 stock solution after thawing. What should I do?

A: Precipitation upon thawing can occur. You can try to redissolve the compound by warming

the vial to 37°C for a few minutes and vortexing thoroughly.[9] If the precipitate does not

dissolve, it may indicate compound degradation or solvent evaporation, and it is recommended

to prepare a fresh stock solution.

Q: My experimental results are inconsistent when using an older stock solution of IPI-3063.

What could be the cause?

A: Inconsistent results with older stock solutions may be due to the degradation of IPI-3063.

The stability of IPI-3063 in DMSO at -20°C is limited.[1][3] It is recommended to use a freshly

prepared stock solution or one that has been stored at -80°C for long-term studies to ensure

consistent results.

Q: I am concerned about the purity of my DMSO. Can this affect the stability of IPI-3063?

A: Yes, the purity and water content of DMSO can impact the stability and solubility of dissolved

compounds.[1] It is best practice to use anhydrous, high-purity DMSO and to handle it in a way

that minimizes water absorption (e.g., use freshly opened bottles, aliquot into smaller volumes).
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Caption: Experimental workflow for the preparation and storage of IPI-3063 solutions.
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Caption: PI3K/p110δ signaling pathway and the inhibitory action of IPI-3063.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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